Cas no 1804192-85-5 (1-Bromo-3-(3-fluoro-4-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-fluoro-4-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1804192-85-5
• MF: C₁₀H₇BrF₄O₂
• MW: 315.05899643898
• CID: 4974945
• Update Time: 2025-06-19

1-Bromo-3-(3-fluoro-4-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-fluoro-4-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C10H7BrF4O2/c11-5-7(16)3-6-1-2-9(8(12)4-6)17-10(13,14)15/h1-2,4H,3,5H2
• InChI Key： OJTFBHVKNNYBRS-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(C=1)F)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(3-fluoro-4-(trifluoromethoxy)phenyl)propan-2-one

Research Brief on 1-Bromo-3-(3-fluoro-4-(trifluoromethoxy)phenyl)propan-2-one (CAS: 1804192-85-5)

1-Bromo-3-(3-fluoro-4-(trifluoromethoxy)phenyl)propan-2-one (CAS: 1804192-85-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and fluoro-substituted phenyl ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncogenic pathways.

The compound's structural features, including the bromo and ketone functional groups, make it a valuable building block for the construction of more complex molecules. Researchers have utilized 1-Bromo-3-(3-fluoro-4-(trifluoromethoxy)phenyl)propan-2-one in the synthesis of novel heterocyclic compounds, which are being evaluated for their pharmacological properties. Its role in facilitating the introduction of the trifluoromethoxy group—a moiety known to enhance metabolic stability and bioavailability—has been particularly noteworthy.

Recent publications highlight the compound's utility in the development of covalent inhibitors, where its bromoacetophenone core enables selective modification of target proteins. For instance, a 2023 study demonstrated its incorporation into a series of irreversible EGFR inhibitors, showing promising activity against resistant mutations. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's reactivity and binding mode.

In addition to its synthetic applications, 1-Bromo-3-(3-fluoro-4-(trifluoromethoxy)phenyl)propan-2-one has been investigated for its direct biological effects. Preliminary in vitro assays suggest that it may modulate cellular redox pathways, potentially due to its electrophilic properties. However, further studies are required to elucidate its mechanism of action and assess its therapeutic potential.

Despite its promise, challenges remain in optimizing the compound's stability and selectivity. Researchers are exploring derivatization strategies to mitigate off-target effects while retaining its desirable pharmacokinetic profile. Collaborative efforts between academic and industrial laboratories are expected to accelerate progress in this area, with several patents filed in the past year covering novel synthetic routes and applications.

In conclusion, 1-Bromo-3-(3-fluoro-4-(trifluoromethoxy)phenyl)propan-2-one represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted utility underscores the importance of innovative chemical tools in addressing unmet medical needs. Future research will likely focus on expanding its scope in targeted therapies and elucidating its broader biological implications.